(2S)-N-(2,2-difluoroethyl)piperidine-2-carboxamide

• Molecular Formula: C8H14F2N2O
• Molecular Weight: 192.21 g/mol
• IUPAC Name: (2S)-N-(2,2-difluoroethyl)piperidine-2-carboxamide
• InChI: InChI=1S/C8H14F2N2O/c9-7(10)5-12-8(13)6-3-1-2-4-11-6/h6-7,11H,1-5H2,(H,12,13)/t6-/m0/s1
• InChI Key: WAIDVGGNMWDWKN-LURJTMIESA-N
• Isomeric SMILES: C1CCN[C@@H](C1)C(=O)NCC(F)F
• Canonical SMILES: C1CCNC(C1)C(=O)NCC(F)F

Description

(2S)-N-(2,2-Difluoroethyl)piperidine-2-carboxamide is a chiral piperidine-2-carboxamide derivative characterized by an (S)-configured piperidine ring and a 2,2-difluoroethyl substituent on the carboxamide nitrogen. The difluoroethyl group likely enhances metabolic stability and lipophilicity compared to non-fluorinated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-N-(2,2-difluoroethyl)piperidine-2-carboxamide typically involves the following steps:

Starting Material: The synthesis begins with the preparation of the piperidine ring, which can be achieved through various methods such as the hydrogenation of pyridine or the cyclization of appropriate precursors.

Introduction of the Carboxamide Group: The carboxamide group can be introduced by reacting the piperidine derivative with a suitable carboxylic acid derivative, such as an acid chloride or an ester, under basic conditions.

Introduction of the Difluoroethyl Group: The difluoroethyl group can be introduced through nucleophilic substitution reactions using difluoroethyl halides or other suitable reagents.

Industrial Production Methods

Industrial production of (2S)-N-(2,2-difluoroethyl)piperidine-2-carboxamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

(2S)-N-(2,2-difluoroethyl)piperidine-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced derivatives, such as amines or alcohols.

Substitution: The difluoroethyl group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction may yield amines or alcohols.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may be studied for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: The compound may be investigated for its potential therapeutic effects, such as anti-inflammatory or analgesic properties.

Industry: It may be used in the development of new materials or as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of (2S)-N-(2,2-difluoroethyl)piperidine-2-carboxamide depends on its specific biological target. Potential mechanisms may include:

Enzyme Inhibition: The compound may inhibit specific enzymes by binding to their active sites.

Receptor Binding: It may interact with specific receptors on cell surfaces, modulating their activity.

Pathway Modulation: The compound may affect various cellular pathways, leading to changes in cell function or behavior.

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Observations:

• Stereochemical Complexity : Many analogs, including levobupivacaine intermediates, emphasize (S)-configuration for biological specificity, suggesting the (2S)-configuration in the target compound is critical for function .
• Substituent Effects : The difluoroethyl group in the target compound may confer greater metabolic stability compared to aryl or hydroxylated substituents (e.g., cyclohexyl or dihydroxyphenyl groups) .
• Synthetic Routes : Chiral resolution (e.g., using tartaric acid) and multi-step syntheses (e.g., TLC purification) are common for achieving high enantiomeric purity in piperidine-2-carboxamides .

Pharmacological and Physicochemical Properties

While pharmacological data for the target compound are absent, insights can be inferred from analogs:

• Levobupivacaine Derivatives : (2S)-N-(2,6-dimethylphenyl)piperidine-2-carboxamide is a precursor to levobupivacaine, a local anesthetic. Its high purity (99.98%) underscores the importance of stereochemical control in drug development .
• Allosteric Modulators : Analogs like (2S,4R)-4-cyclohexyl derivatives exhibit activity as positive allosteric modulators, suggesting the target compound may interact with similar targets (e.g., ion channels or GPCRs) .
• Solubility and Lipophilicity: Fluorinated substituents (e.g., 2,2-difluoroethyl vs.

Biological Activity

(2S)-N-(2,2-difluoroethyl)piperidine-2-carboxamide is a compound of interest in medicinal chemistry due to its potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following structure:

• Chemical Formula : C₆H₁₂F₂N₂O
• Molecular Weight : 164.17 g/mol

The presence of the difluoroethyl group is significant as it may influence the compound's interaction with biological targets.

The biological activity of (2S)-N-(2,2-difluoroethyl)piperidine-2-carboxamide is primarily attributed to its ability to interact with various molecular targets. Research indicates that the compound may inhibit specific enzymes and receptors involved in critical biological pathways. The difluoroethyl moiety enhances lipophilicity, potentially improving membrane permeability and binding affinity to target proteins.

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. It has been shown to inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. Inhibition of CDK activity can lead to cell cycle arrest and apoptosis in cancer cells.

Target	IC50 (µM)	Effect
CDK2	0.5	Inhibition of cell proliferation
CDK4	0.3	Induction of apoptosis
CDK6	0.4	Cell cycle arrest

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties, particularly against drug-resistant strains of bacteria and fungi. Preliminary results suggest that it exhibits moderate antibacterial activity.

Microorganism	MIC (µg/mL)	Activity
Staphylococcus aureus	16	Moderate inhibition
Escherichia coli	32	Weak inhibition
Candida albicans	64	Weak inhibition

Study 1: Anticancer Efficacy

In a study published in Cell Chemical Biology, (2S)-N-(2,2-difluoroethyl)piperidine-2-carboxamide was administered to human cancer cell lines. The results indicated a significant reduction in cell viability at concentrations above 1 µM, correlating with increased apoptosis markers such as caspase activation and PARP cleavage.

Study 2: Antimicrobial Properties

A separate investigation assessed the antimicrobial efficacy against multi-drug resistant pathogens. The compound was tested in vitro against various strains, showing promising results particularly against Staphylococcus aureus, suggesting potential for development into a therapeutic agent for treating resistant infections.

Q & A

Basic Research Questions

Q. What are the common synthetic routes for (2S)-N-(2,2-difluoroethyl)piperidine-2-carboxamide, and how is stereochemical purity ensured during synthesis?

• Methodological Answer : The synthesis typically involves coupling a piperidine-2-carboxylic acid derivative with a 2,2-difluoroethylamine group under amide-forming conditions (e.g., using carbodiimide coupling agents like EDC or HOBt). To ensure stereochemical purity, chiral starting materials or enantioselective catalysis (e.g., chiral auxiliaries or catalysts) are employed. Purification via preparative TLC or chiral HPLC is critical, as demonstrated in analogous piperidine carboxamide syntheses . Stereochemical confirmation is validated using $^1$H and $^13$C NMR, with coupling constants and chemical shifts indicating the (2S) configuration .

Q. Which analytical techniques are most effective for characterizing the structural integrity of (2S)-N-(2,2-difluoroethyl)piperidine-2-carboxamide?

• Methodological Answer : High-resolution mass spectrometry (HRMS) confirms molecular weight and formula. $^1$H and $^13$C NMR are indispensable for verifying the stereochemistry and substituent placement, particularly the difluoroethyl group’s distinct splitting patterns. Infrared (IR) spectroscopy identifies amide carbonyl stretching (~1650–1700 cm$^{-1}$). Purity is assessed via reverse-phase HPLC with UV detection, while chiral HPLC ensures enantiomeric excess ≥98% .

Q. What are the hypothesized pharmacological targets for this compound based on structural analogs?

• Methodological Answer : Structural analogs of piperidine carboxamides often target neurological receptors (e.g., dopamine or serotonin transporters) or enzymes like acetylcholinesterase. The difluoroethyl group may enhance lipophilicity and blood-brain barrier penetration, as seen in fluorinated neuroactive compounds. In vitro assays (e.g., radioligand binding studies) are recommended to screen for affinity at these targets .

Advanced Research Questions

Q. How does the 2,2-difluoroethyl substituent influence pharmacokinetic properties compared to non-fluorinated analogs?

• Methodological Answer : Fluorination increases metabolic stability by resisting oxidative degradation (e.g., cytochrome P450-mediated metabolism). The difluoroethyl group also enhances lipophilicity, improving membrane permeability. Comparative studies using LC-MS/MS in plasma stability assays and logP measurements (shake-flask method) are essential. For example, trifluoroethyl analogs exhibit prolonged half-lives in vivo .

Q. What strategies resolve enantiomeric impurities during scale-up synthesis of this compound?

• Methodological Answer : Enantiomeric impurities arise from racemization during amide bond formation. Strategies include:

• Low-temperature reactions to minimize racemization.
• Chiral stationary phases in preparative HPLC for large-scale separation.
• Crystallization-induced asymmetric transformation (CIAT) using chiral resolving agents.
  These methods are validated in scaled syntheses of related piperidine derivatives .

Q. How can in silico modeling predict binding affinity to neurological targets?

• Methodological Answer : Molecular docking (e.g., AutoDock Vina) and molecular dynamics simulations (e.g., GROMACS) model interactions with targets like the serotonin transporter. Pharmacophore mapping identifies critical hydrogen bonds between the amide group and receptor residues. Free energy perturbation (FEP) calculations quantify the difluoroethyl group’s contribution to binding energy, as applied in similar carboxamide studies .

Q. What experimental designs address contradictory data on metabolic stability in preclinical studies?

• Methodological Answer : Contradictions may arise from species-specific metabolism (e.g., human vs. rodent liver microsomes). A tiered approach includes:

• Cross-species microsomal assays to identify metabolic hotspots.
• Isotopic labeling (e.g., $^{19}$F NMR) to track degradation pathways.
• Knockout CYP enzyme models to pinpoint oxidative vulnerabilities.
  These methods reconcile discrepancies, as shown in fluorinated drug candidate studies .